![molecular formula C23H18N2O4 B5203256 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-phenoxyphenyl)propanamide](/img/structure/B5203256.png)
3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-phenoxyphenyl)propanamide
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Overview
Description
3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-phenoxyphenyl)propanamide, also known as PP2A activator, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for the development of novel therapies.
Mechanism of Action
The mechanism of action of 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-phenoxyphenyl)propanamide involves the activation of the this compound enzyme. This compound is a serine/threonine phosphatase that plays a critical role in regulating various cellular processes. It is involved in the dephosphorylation of various proteins, including oncogenes and tumor suppressors, which are critical in the development and progression of cancer.
Biochemical and Physiological Effects:
Activation of this compound by this compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit angiogenesis, and enhance the immune response. Additionally, it has been shown to have neuroprotective effects in models of Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-phenoxyphenyl)propanamide is its ability to selectively activate this compound without affecting other phosphatases. This specificity makes it a valuable tool for studying the role of this compound in various cellular processes. However, one of the limitations of this compound is its poor solubility, which can make it challenging to use in certain experiments.
Future Directions
There are several future directions for the study of 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-phenoxyphenyl)propanamide. One area of research is the development of more potent and selective this compound activators. Additionally, there is a need for further research into the therapeutic potential of this compound in various disease models, including cancer, Alzheimer's disease, and Parkinson's disease. Finally, there is a need for the development of more efficient synthesis methods for this compound to facilitate its use in scientific research.
Synthesis Methods
The synthesis method of 3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-phenoxyphenyl)propanamide involves the reaction of 4-phenoxyphenylboronic acid and 3-(bromomethyl)-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl benzoate in the presence of a palladium catalyst. The resulting product is then treated with propanoic acid to obtain the final compound.
Scientific Research Applications
3-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-phenoxyphenyl)propanamide has been extensively studied for its potential therapeutic applications. It has been shown to activate the protein phosphatase 2A (this compound) enzyme, which plays a critical role in regulating various cellular processes, including cell growth, proliferation, and survival. This compound activation has been linked to the prevention and treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
3-(1,3-dioxoisoindol-2-yl)-N-(4-phenoxyphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18N2O4/c26-21(14-15-25-22(27)19-8-4-5-9-20(19)23(25)28)24-16-10-12-18(13-11-16)29-17-6-2-1-3-7-17/h1-13H,14-15H2,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJPVMXJFDGALTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=O)CCN3C(=O)C4=CC=CC=C4C3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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